Cas no 1353968-19-0 ([1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester)

• Product Name: [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester
• CAS No: 1353968-19-0
• MF: C₁₆H₂₁ClN₂O₃
• MW: 324.802543401718
• MDL: MFCD21095184
• CID: 4587818
• Update Time: 2025-06-10

[1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester

• MDL： MFCD21095184
• Inchi： 1S/C16H21ClN2O3/c1-18(14-8-5-9-19(11-14)15(20)10-17)16(21)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3
• InChI Key： BWUSTUACADGPNR-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(C1CCCN(C(CCl)=O)C1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7

Additional information on [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester

Professional Introduction to [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester (CAS No. 1353968-19-0)

[1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential applications. This compound, identified by its CAS number 1353968-19-0, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry.

The molecular structure of [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a chloro-acetyl moiety and a piperidine ring provides a framework that is conducive to interactions with biological targets, making it a valuable candidate for the synthesis of novel therapeutic agents. Additionally, the benzyl ester group enhances the solubility and stability of the compound, facilitating its use in various chemical reactions and formulations.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester has been explored as a potential lead compound in this context, showing promise in preclinical studies. Its ability to modulate the activity of enzymes such as kinases and proteases has made it a focus of attention for researchers seeking to develop treatments for conditions ranging from cancer to inflammatory diseases.

One of the most compelling aspects of [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester is its versatility in chemical synthesis. The compound can be readily modified through various functional group transformations, allowing chemists to tailor its properties for specific applications. This flexibility has enabled the creation of derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. Such modifications are crucial in the drug discovery process, where optimizing a molecule's characteristics can significantly impact its efficacy and safety.

The latest research in medicinal chemistry highlights the importance of understanding the three-dimensional structure of molecules like [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester at the atomic level. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been employed to predict how this compound interacts with biological targets. These studies have provided valuable insights into the binding mechanisms and have guided the design of more effective inhibitors.

Furthermore, the synthesis of [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester has been optimized to improve yield and purity. Techniques such as solid-phase synthesis and continuous flow chemistry have been utilized to streamline the production process, making it more efficient and scalable. These advancements are critical for ensuring that sufficient quantities of the compound are available for both research purposes and potential clinical trials.

The pharmacological profile of [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester has been thoroughly investigated in various cell-based assays and animal models. Preliminary results suggest that this compound exhibits significant inhibitory activity against target enzymes, with potential therapeutic benefits in several disease settings. For instance, studies have shown that it can disrupt signaling pathways involved in cancer cell proliferation and survival. Additionally, its anti-inflammatory properties have been observed in models of chronic inflammation, indicating its potential as a treatment for conditions such as rheumatoid arthritis.

As research continues to evolve, new methodologies are being developed to enhance the understanding of how [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester functions at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed structural information about this compound and its complexes with biological targets. This detailed knowledge is essential for designing next-generation drugs that are more effective and have fewer side effects.

The future prospects for [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester are promising, with ongoing studies aimed at expanding its therapeutic applications. Researchers are exploring its potential use in combination therapies, where it could be paired with other drugs to achieve synergistic effects. Additionally, efforts are underway to develop novel formulations that improve its delivery and bioavailability, ensuring that it reaches target sites in the body more effectively.

In conclusion, [1-(2-Chloro-acetyl)-piperidin-3-ylMethyl]-carbaMic acid benzyl ester (CAS No. 1353968-19-0) is a compound of great interest in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its versatility in chemical synthesis, combined with its promising pharmacological properties, makes it a valuable tool for developing new treatments for various diseases. As research progresses, this compound is expected to play an increasingly important role in advancing our understanding of disease mechanisms and improving patient care.